2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamide
Overview
Description
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamide, also known as O-Desmethylvenlafaxine, is a chemical compound that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). It is a metabolite of Venlafaxine, a commonly used antidepressant drug. O-Desmethylvenlafaxine has been studied for its potential therapeutic applications in various medical conditions.
Mechanism of Action
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine works by inhibiting the reuptake of serotonin and norepinephrine, which are neurotransmitters that play a crucial role in regulating mood, emotions, and pain sensation. By increasing the levels of these neurotransmitters in the brain, 2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine helps to alleviate the symptoms of depression, anxiety, and chronic pain.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can help to improve mood and reduce anxiety. It also has analgesic properties, which can help to alleviate pain.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine has several advantages for lab experiments. It is readily available, easy to synthesize, and has been extensively studied for its pharmacological properties. However, there are also some limitations to its use in lab experiments. It can be difficult to obtain pure samples of 2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine, and its effects can vary depending on the dosage and administration method.
Future Directions
There are several potential future directions for research on 2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine. One area of interest is its potential use in the treatment of neuropathic pain, which is a chronic pain condition that is often difficult to manage. Another area of interest is its potential use in the treatment of depression and anxiety in patients who do not respond to traditional antidepressant medications. Additionally, further research is needed to better understand the pharmacological properties of 2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine and its effects on the brain.
Scientific Research Applications
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamideenlafaxine has been studied for its potential therapeutic applications in various medical conditions such as depression, anxiety, and chronic pain. It has been found to be effective in treating these conditions by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing their levels in the brain.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO3/c1-15-7-6-13-11(14)8-16-10-4-2-9(12)3-5-10/h2-5H,6-8H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQAFLWAFMJRFQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)COC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N-(2-methoxyethyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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